Cas no 102394-37-6 (Benzoxazole,2-[(4-bromophenyl)methyl]-5-chloro-)

• Product Name: Benzoxazole,2-[(4-bromophenyl)methyl]-5-chloro-
• CAS No: 102394-37-6
• MF: C₁₄H₉BrClNO
• MW: 322.584361791611
• CID: 186790
• PubChem ID: 190370
• Update Time: 2025-04-19

Benzoxazole,2-[(4-bromophenyl)methyl]-5-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,2-[(4-bromophenyl)methyl]-5-chloro-
• 2-[(4-bromophenyl)methyl]-5-chloro-1,3-benzoxazole
• 2-[(4-Bromophenyl)methyl]-5-chlorobenzoxazole
• Benzoxazole, 2-((4-bromophenyl)methyl)-5-chloro-
• 2-(4-bromobenzyl)-5-chlorobenzo[d]oxazole
• CHEMBL233745
• 2-(4-bromobenzyl)-5-chloro-1,3-benzoxazole
• 102394-37-6
• DTXSID10144989

• Inchi： 1S/C14H9BrClNO/c15-10-3-1-9(2-4-10)7-14-17-12-8-11(16)5-6-13(12)18-14/h1-6,8H,7H2
• InChI Key： UUCVQIQOMQYYQD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1=NC2C=C(C=CC=2O1)Cl

Computed Properties

• Exact Mass: 320.95567
• Monoisotopic Mass: 320.955604
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 5

Experimental Properties

• Density: 1.557
• Boiling Point: 430.1°C at 760 mmHg
• Flash Point: 213.9°C
• Refractive Index: 1.659
• PSA: 26.03
• LogP: 4.83450